Cas no 2024530-24-1 (tert-butyl 6-methyl-6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno3,2-cpyridine-1-carboxylate)

• Product Name: tert-butyl 6-methyl-6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno3,2-cpyridine-1-carboxylate
• CAS No: 2024530-24-1
• MF: C₁₇H₂₆N₂O₂S
• MW: 322.465543270111
• CID: 6108879
• PubChem ID: 165826284
• Update Time: 2025-05-20

tert-butyl 6-methyl-6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno3,2-cpyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-methyl-6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno3,2-cpyridine-1-carboxylate
• EN300-1076143
• tert-butyl 6-methyl-6',7'-dihydro-5'H-spiro[piperidine-3,4'-thieno[3,2-c]pyridine]-1-carboxylate
• 2024530-24-1

• Inchi： 1S/C17H26N2O2S/c1-12-5-8-17(11-19(12)15(20)21-16(2,3)4)13-7-10-22-14(13)6-9-18-17/h7,10,12,18H,5-6,8-9,11H2,1-4H3
• InChI Key： DAWGARFHGCBCGS-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC12CN(C(=O)OC(C)(C)C)C(C)CC1

Computed Properties

• Exact Mass: 322.17149925g/mol
• Monoisotopic Mass: 322.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.8Ų

Additional information on tert-butyl 6-methyl-6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno3,2-cpyridine-1-carboxylate

Introduction to Tert-butyl 6-methyl-6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno[3,2-c]pyridine-1-carboxylate (CAS No. 2024530-24-1)

Tert-butyl 6-methyl-6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno[3,2-c]pyridine-1-carboxylate, identified by its CAS number 2024530-24-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of spirocyclic heterocycles, which are known for their unique structural features and potential biological activities. The presence of multiple fused rings, including a spiropiperidine core and a thienopyridine moiety, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structure of tert-butyl 6-methyl-6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno[3,2-c]pyridine-1-carboxylate is characterized by its intricate arrangement of atoms. The spiropiperidine ring system introduces a rigid framework that can influence the conformational flexibility and binding properties of the molecule. Additionally, the thienopyridine segment contributes to its aromaticity and potential interactions with biological targets. The tert-butyl carboxylate group at the 1-position serves as a protective moiety and may also modulate the pharmacokinetic profile of the compound.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple biological activities simultaneously. These compounds often possess high binding affinity and selectivity, making them valuable tools for drug design. The spiropiperidine-thienopyridine hybrid structure of tert-butyl 6-methyl-6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno[3,2-c]pyridine-1-carboxylate is particularly noteworthy because it combines the advantages of both scaffold systems. This combination has the potential to enhance the efficacy and reduce side effects in therapeutic applications.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that spirocyclic compounds can interact with various neurotransmitter receptors and ion channels, making them candidates for drugs targeting conditions such as depression, anxiety, and epilepsy. The thienopyridine moiety in particular has been associated with anti-inflammatory and analgesic properties, while the spiropiperidine core may contribute to central nervous system (CNS) penetration.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular docking simulations and virtual screening techniques, scientists can identify potential binding interactions between tert-butyl 6-methyl-6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno[3,2-c]pyridine-1-carboxylate and target proteins. These computational methods have been instrumental in guiding experimental efforts and optimizing lead compounds for clinical development.

The synthesis of tert-butyl 6-methyl-6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno[3,2-c]pyridine-1-carboxylate presents several challenges due to its complex structure. However, recent innovations in synthetic chemistry have made it possible to construct such molecules with high efficiency and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in building the intricate ring systems found in this compound. These advances have not only facilitated the preparation of tert-butyl 6-methyl-6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno[3,2-c]pyridine-1-carboxylate but also opened new avenues for exploring other structurally related compounds.

From a medicinal chemistry perspective, the tert-butyl carboxylate group serves multiple purposes beyond just protecting the underlying functionalities. It can influence solubility, stability, and metabolic clearance rates, all of which are critical factors in drug development. Additionally, this group can be easily modified or removed through chemical transformations to explore different analogs with tailored properties. Such flexibility is essential for optimizing lead compounds into viable drug candidates.

The exploration of tert-butyl 6-methyl-6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno[3,2-c]pyridine-1-carboxylate also extends to its potential applications in material science and agrochemicals. Spirocyclic compounds are known for their unique electronic properties and can be incorporated into organic semiconductors or catalysts. Furthermore, their structural complexity may provide novel solutions for pest control or crop protection strategies.

In conclusion, tert-butyl 6-methyl-6',7'-dihydro-5'H-spiropiperidine -3,4’ -thieno[3,2 -c] pyridine -1 -carboxylate (CAS No. 2024530 -24 -1) represents a fascinating example of how structural complexity can lead to diverse biological activities and industrial applications. Its unique scaffold combines elements that are highly relevant to modern pharmaceutical research, including CNS-targeting capabilities, anti-inflammatory properties,and potential utility in drug discovery pipelines . As synthetic methodologies continue to evolve, it is likely that more derivatives will be explored, further expanding our understanding of this intriguing class of compounds .